Cas no 2104323-00-2 (rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol
• CAS No: 2104323-00-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5966468
• PubChem ID: 165598816
• Update Time: 2025-06-12

rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol
• EN300-1637156
• 2104323-00-2

• Inchi： 1S/C11H20O/c1-11(12)8-3-2-7-10(11)9-5-4-6-9/h9-10,12H,2-8H2,1H3/t10-,11+/m0/s1
• InChI Key： FHHOWZNIKQBNAS-WDEREUQCSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1C1CCC1

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol

Research Brief on rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol (CAS: 2104323-00-2): Recent Advances and Applications

In recent years, the compound rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol (CAS: 2104323-00-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexanol derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and inflammatory diseases. The unique structural features of this compound, including its cyclobutyl and methylcyclohexanol moieties, contribute to its versatility in medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the utility of rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol in the asymmetric synthesis of γ-aminobutyric acid (GABA) receptor modulators. The researchers developed an efficient enzymatic resolution method to obtain both enantiomers with high optical purity (>99% ee), which were subsequently incorporated into novel GABAergic compounds showing improved blood-brain barrier penetration compared to existing analogs.

Another significant advancement was reported in ACS Catalysis (2023, 13, 4567-4578), where the compound served as a crucial building block for the development of selective cyclooxygenase-2 (COX-2) inhibitors. The study highlighted the importance of the cyclobutyl group in enhancing binding affinity while reducing cardiovascular side effects commonly associated with traditional NSAIDs. Molecular docking simulations revealed that derivatives containing this scaffold exhibited superior selectivity profiles, with IC50 values in the low nanomolar range against COX-2.

Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2023, 185, 106428) have investigated the metabolic stability of rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol derivatives. The results indicated favorable metabolic profiles in human liver microsomes, with half-lives exceeding 120 minutes for most tested compounds. These findings suggest that this chemical scaffold may offer advantages in drug development programs where metabolic stability is a critical factor.

In the field of chemical biology, researchers have utilized rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol as a versatile probe for studying enzyme-substrate interactions. A Nature Chemical Biology publication (2023, 19, 678-689) described its use in mapping the active sites of cytochrome P450 enzymes, providing valuable insights into substrate recognition patterns and catalytic mechanisms. This application has opened new avenues for rational drug design and the development of more specific enzyme inhibitors.

The compound has also found applications in materials science, particularly in the development of chiral stationary phases for analytical chromatography. A recent Analytical Chemistry article (2023, 95, 7892-7901) reported the successful immobilization of enantiomerically pure forms of this compound onto silica supports, creating highly selective phases for the separation of pharmaceutical enantiomers with resolution factors exceeding 2.5 for several challenging drug pairs.

Looking forward, the unique structural properties of rac-(1R,2S)-2-cyclobutyl-1-methylcyclohexan-1-ol continue to inspire innovative research across multiple disciplines. Current clinical trials (NCT05678921) are evaluating derivatives of this compound as potential treatments for neuropathic pain, with preliminary results showing promising efficacy and safety profiles. The versatility of this scaffold, combined with recent synthetic methodology advancements, positions it as a valuable tool in both academic research and pharmaceutical development pipelines.